Cas no 2225879-25-2 (7-bromo-6-fluoro-isoquinolin-3-amine)

7-bromo-6-fluoro-isoquinolin-3-amine structure
2225879-25-2 structure
Product Name:7-bromo-6-fluoro-isoquinolin-3-amine
CAS No:2225879-25-2
MF:C9H6BrFN2
MW:241.059744358063
CID:5085335
PubChem ID:138106159
Update Time:2024-11-07

7-bromo-6-fluoro-isoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 7-BROMO-6-FLUOROISOQUINOLIN-3-AMINE
    • K10178
    • 7-bromo-6-fluoro-isoquinolin-3-amine
    • 2225879-25-2
    • Inchi: 1S/C9H6BrFN2/c10-7-1-6-4-13-9(12)3-5(6)2-8(7)11/h1-4H,(H2,12,13)
    • InChI Key: GMWNAOAKMROVLA-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2C=C(N)N=CC=2C=1)F

Computed Properties

  • Exact Mass: 239.96984g/mol
  • Monoisotopic Mass: 239.96984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9

7-bromo-6-fluoro-isoquinolin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A841113-100mg
7-Bromo-6-fluoroisoquinolin-3-amine
2225879-25-2 98%
100mg
$255.0 2025-02-21
Ambeed
A841113-250mg
7-Bromo-6-fluoroisoquinolin-3-amine
2225879-25-2 98%
250mg
$408.0 2025-02-21
Ambeed
A841113-1g
7-Bromo-6-fluoroisoquinolin-3-amine
2225879-25-2 98%
1g
$1057.0 2025-02-21
eNovation Chemicals LLC
Y1236037-100mg
7-bromo-6-fluoroisoquinolin-3-amine
2225879-25-2 98%
100mg
$265 2024-06-05
eNovation Chemicals LLC
Y1236037-250mg
7-bromo-6-fluoroisoquinolin-3-amine
2225879-25-2 98%
250mg
$400 2024-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBKR2564-100MG
7-bromo-6-fluoro-isoquinolin-3-amine
2225879-25-2 95%
100MG
¥ 1,247.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBKR2564-250MG
7-bromo-6-fluoro-isoquinolin-3-amine
2225879-25-2 95%
250MG
¥ 1,999.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBKR2564-500MG
7-bromo-6-fluoro-isoquinolin-3-amine
2225879-25-2 95%
500MG
¥ 3,326.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBKR2564-1G
7-bromo-6-fluoro-isoquinolin-3-amine
2225879-25-2 95%
1g
¥ 4,989.00 2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBKR2564-5G
7-bromo-6-fluoro-isoquinolin-3-amine
2225879-25-2 95%
5g
¥ 14,968.00 2023-04-04
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd